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Compound of Interest

Compound Name: Dimethyl pimelate-d4

Cat. No.: B12396951

CAS Number: 120811-82-7

This technical guide provides a comprehensive overview of Dimethyl pimelate-d4, a
deuterated internal standard crucial for quantitative analysis in various scientific disciplines.
Designed for researchers, scientists, and drug development professionals, this document
details the compound's properties, relevant biochemical pathways, and explicit experimental
protocols for its application.

Compound Properties and Specifications

Dimethyl pimelate-d4 is the deuterated form of Dimethyl pimelate (CAS: 1732-08-7), where
four hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal
internal standard for mass spectrometry-based analyses, as it is chemically identical to its
unlabeled counterpart but can be distinguished by its higher mass.

Table 1: Physicochemical Properties of Dimethyl pimelate-d4 and unlabeled Dimethyl
pimelate
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Unlabeled Dimethyl

Property Dimethyl pimelate-d4 .

pimelate
CAS Number 120811-82-7[1] 1732-08-7
Molecular Formula CoH12D404 CoH1604
Molecular Weight 192.25 g/mol 188.22 g/mol
Appearance Clear, colorless liquid Clear, colorless liquid
Boiling Point 121-122 °C at 11 mmHg 121-122 °C at 11 mmHg

) ~1.041 g/mL at 25 °C
Density . 1.041 g/mL at 25 °C
(estimated)

. Typically 298% (Chemical
Purity ) >99% (GC)
Purity)

_ , Information not publicly _
Isotopic Purity ) Not Applicable
available (refer to CoA)

Note: Properties for Dimethyl pimelate-d4 are often reported based on the unlabeled
compound. Always refer to the Certificate of Analysis (CoA) from the supplier for lot-specific
data, especially for isotopic purity.

Biochemical Pathways

Dimethyl pimelate is the dimethyl ester of pimelic acid. Pimelic acid is a key intermediate in the
biosynthesis of biotin (Vitamin B7) in some bacteria, such as Bacillus subtilis. It is also involved
in the reverse adipate-degradation pathway. Understanding these pathways can be crucial for
metabolic studies where Dimethyl pimelate-d4 may be used as a tracer.

Biotin Synthesis Pathway in Bacillus subtilis

In Bacillus subtilis, pimelic acid is a precursor in the biotin synthesis pathway. The pathway
involves the conversion of pimelic acid to pimeloyl-CoA, which then enters a series of reactions
to form the biotin molecule.
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Caption: Biotin synthesis pathway from pimelic acid in B. subtilis.

Reverse Adipate-Degradation Pathway (RADP)

Pimelic acid can also be synthesized via the reverse adipate-degradation pathway (RADP).
This pathway involves a series of enzymatic reactions starting from smaller molecules to build
up the seven-carbon chain of pimelic acid.
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Reverse Adipate-Degradation Pathway (RADP) for Pimelic Acid Synthesis
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Caption: Simplified overview of pimelic acid synthesis via the RADP.
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Experimental Protocols

Dimethyl pimelate-d4 is primarily used as an internal standard in quantitative analytical
methods, particularly for the determination of phthalates in various matrices such as food,
beverages, and consumer products. The following is a detailed protocol for the analysis of
phthalates in a liquid matrix using Gas Chromatography-Mass Spectrometry (GC-MS) with
Dimethyl pimelate-d4 as an internal standard.

Quantification of Phthalates in a Liquid Matrix by GC-MS

Objective: To accurately quantify the concentration of various phthalate esters in a liquid
sample (e.g., a beverage) using an internal standard method with Dimethyl pimelate-d4.

Materials:

Analytes: Phthalate standards (e.g., DMP, DEP, DBP, BBP, DEHP)
 Internal Standard (IS): Dimethyl pimelate-d4
e Solvents: n-hexane (pesticide residue grade), Acetone (pesticide residue grade)

e Equipment:

[e]

Gas Chromatograph with Mass Spectrometer (GC-MS)

[e]

Vortex mixer

o

Centrifuge

[¢]

Autosampler vials with phthalate-free septa

o Glassware (pipettes, volumetric flasks), pre-rinsed with acetone and n-hexane.
Procedure:
e Preparation of Stock Solutions:

o Prepare individual stock solutions of each phthalate analyte and the Dimethyl pimelate-
d4 internal standard in n-hexane at a concentration of 1000 pug/mL.
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o From the individual stock solutions, prepare a mixed phthalate standard working solution
containing all target analytes at a concentration of 10 pg/mL.

o Prepare an internal standard working solution of Dimethyl pimelate-d4 at a concentration
of 10 pg/mL.

e Calibration Standards:

o Prepare a series of calibration standards by spiking a blank matrix (e.g., phthalate-free
water) with the mixed phthalate standard working solution to achieve concentrations
ranging from 0.05 to 2.0 pg/mL.

o To each calibration standard, add the Dimethyl pimelate-d4 internal standard working
solution to a final concentration of 0.5 pg/mL.

e Sample Preparation:
o Take 5 mL of the liquid sample in a glass centrifuge tube.

o Spike the sample with the Dimethyl pimelate-d4 internal standard working solution to a
final concentration of 0.5 pg/mL.

o Add 2 mL of n-hexane to the tube.
o Vortex the mixture vigorously for 2 minutes to extract the phthalates into the organic layer.
o Centrifuge at 4000 rpm for 10 minutes to separate the layers.
o Carefully transfer the upper n-hexane layer to a clean autosampler vial.
e GC-MS Analysis:
o GC Conditions:
= Column: DB-5ms (30 m x 0.25 mm, 0.25 um film thickness) or equivalent.
» |njector Temperature: 280 °C

= Injection Mode: Splitless
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= Oven Program: Start at 60 °C, hold for 1 min, ramp to 220 °C at 20 °C/min, then ramp to
300 °C at 10 °C/min, hold for 5 min.

» Carrier Gas: Helium at a constant flow of 1.2 mL/min.

o MS Conditions:

lon Source Temperature: 230 °C
» [nterface Temperature: 280 °C
» Mode: Selected lon Monitoring (SIM)

» Quantification lons: Monitor at least two characteristic ions for each phthalate and for
Dimethyl pimelate-d4 (e.g., for Dimethyl pimelate-d4, monitor m/z that are +4
compared to the unlabeled compound).

o Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of each analyte to the
peak area of the internal standard against the concentration of the analyte.

o Determine the concentration of each phthalate in the sample by using the response factor
from the calibration curve.

Experimental Workflow and Logic

The use of an internal standard like Dimethyl pimelate-d4 is critical for compensating for
variations in sample preparation and instrument response. The following diagram illustrates the
logical workflow for a typical quantitative analysis using this internal standard.
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Workflow for Quantitative Analysis using Dimethyl pimelate-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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